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Key Clinical Trials: Phenelzine vs. Placebo

The table below summarizes the design and findings from pivotal placebo-controlled trials of phenelzine.

Clinical
Condition

Trial Design &
Duration

Phenelzine
Dosage

Key Efficacy
Findings

Primary Outcome
Measures & Notes

| Depression-Anxiety States [1] | Double-blind; 6 weeks | 30 mg/day vs. 60 mg/day | 60 mg/day:

Significantly more effective than placebo for depression & anxiety symptoms. 30 mg/day: No significant

difference from placebo. | Confirmed by >80% median inhibition of platelet monoamine oxidase (MAO) in

the 60 mg group. | | Social Phobia [2] | Randomized; 8 weeks | Not specified in abstract | Phenelzine

demonstrated greater efficacy than placebo after 8 weeks. | Dimensional ratings of overall severity; no

significant differences observed at 4 weeks. | | Social Anxiety Disorder (SAD) [3] | Randomized; 12 weeks |

Not specified in abstract | Phenelzine was significantly more effective than placebo. Combination Therapy:

Phenelzine + Cognitive Behavioral Group Therapy (CBGT) was superior to either monotherapy. | 46.9% of

patients in the combination group achieved remission, compared to 7.4% in the placebo group. |

Detailed Experimental Protocols

The following outlines the core methodologies commonly used in these clinical trials.
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Study Design: The cited trials were randomized, double-blind, placebo-controlled studies, which

is the gold standard for evaluating drug efficacy [1] [3]. This design minimizes bias by ensuring neither
the participants nor the investigators know which treatment is being administered.

Participant Selection: Participants were typically adult outpatients who met specific diagnostic
criteria for the condition under investigation (e.g., DSM-III criteria for social phobia or depression-

anxiety states) [1] [2]. Patients were often excluded if they had certain comorbid conditions or were
taking contraindicated medications.

Treatment Protocol:
Intervention Group: Received oral phenelzine sulfate, with the dose varying by study (e.g.,

30 mg/day, 60 mg/day) [1].
Control Group: Received an identical-looking placebo.

The treatment period ranged from 6 to 12 weeks, with efficacy assessments at multiple time
points (e.g., 4, 8, and 12 weeks) [1] [2] [3].

Outcome Measures: Efficacy was assessed using standardized clinical rating scales. While the
specific scales varied by study, they often included:

Clinician-Administered Scales: Dimensional ratings of overall illness severity [2] or scales like
the Liebowitz Social Anxiety Scale (LSAS) [3].

Patient-Reported Outcomes: Self-rating scales for phobic patients or social interaction anxiety
[3].

Biochemical Measures: Some trials, particularly in depression, correlated clinical response
with the degree of platelet MAO inhibition, providing a pharmacodynamic marker of target

engagement [1].

Mechanistic Insights and Correlative Biomarkers

A key aspect of trial design for phenelzine involves understanding its mechanism of action and relevant

biomarkers.

Mechanism of Action: Phenelzine is a non-selective, irreversible inhibitor of monoamine oxidase
(MAO), the enzyme responsible for degrading neurotransmitters like serotonin, norepinephrine, and

dopamine [4] [5]. By increasing the availability of these neurotransmitters in the brain, it exerts its
antidepressant and anxiolytic effects.

Biomarker for Target Engagement: The 1976 depression-anxiety study established that a
minimum of 80% inhibition of platelet MAO activity was necessary for a significant clinical

response [1]. This finding highlights that clinical efficacy is not solely dependent on dosage, but on
achieving a sufficient level of enzymatic inhibition, which can be measured.

The following diagram illustrates the workflow of a typical phenelzine clinical trial and the central role of

MAO inhibition in its mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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